Cas no 1806455-66-2 (2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid)

• Product Name: 2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid
• CAS No: 1806455-66-2
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4939038
• Update Time: 2025-10-29

2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid

• Inchi： 1S/C12H13ClO4/c1-6-4-3-5-8(11(15)12(16)17)9(6)10(13)7(2)14/h3-5,10-11,15H,1-2H3,(H,16,17)
• InChI Key： NYLIWGXLNWLEQD-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C(C)=CC=CC=1C(C(=O)O)O

Computed Properties

• Exact Mass: 256.0502366 g/mol
• Monoisotopic Mass: 256.0502366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.68
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6

Additional information on 2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid

Recent Advances in the Study of 2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid (CAS: 1806455-66-2)

In recent years, the compound 2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid (CAS: 1806455-66-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug development and biomedical research.

The synthesis of 2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid involves a series of complex chemical reactions, with recent advancements focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the efficiency of the synthesis process, reducing byproduct formation and increasing overall yield. This methodological improvement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid exhibits potent inhibitory effects on specific enzymatic targets implicated in inflammatory and oncogenic pathways. For instance, a recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest potential applications in developing anti-inflammatory and analgesic drugs, with ongoing research exploring its efficacy in animal models of chronic inflammation.

Moreover, the compound's unique chemical structure has prompted investigations into its role as a chiral building block for the synthesis of more complex pharmaceutical agents. Researchers have successfully utilized 2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid as a precursor in the asymmetric synthesis of biologically active molecules, highlighting its versatility in medicinal chemistry. This application underscores the compound's value in the design and development of novel therapeutics with improved stereochemical properties.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicological profile. Preliminary toxicology studies indicate that while the compound is well-tolerated at lower doses, higher concentrations may exhibit cytotoxic effects. Further research is needed to establish safe dosage ranges and evaluate potential side effects, which are crucial steps before advancing to clinical trials.

In conclusion, 2-(1-Chloro-2-oxopropyl)-3-methylmandelic acid (CAS: 1806455-66-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from enzyme inhibition to chiral synthesis, position it as a valuable candidate for future drug development. Continued exploration of its properties and mechanisms will undoubtedly contribute to the advancement of therapeutic innovations in the coming years.